molecular formula C20H38O4 B1670722 Dipentyl sebacate CAS No. 6819-09-6

Dipentyl sebacate

Cat. No.: B1670722
CAS No.: 6819-09-6
M. Wt: 342.5 g/mol
InChI Key: WZURZWRVLHOHAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Dipentyl sebacate (CAS 6819-09-6) is a diester derived from sebacic acid (decanedioic acid) and two pentyl alcohol moieties. Its chemical structure consists of a ten-carbon dicarboxylic acid backbone esterified with two five-carbon alkyl chains. This compound is widely utilized as a plasticizer, solvent, and lubricant additive due to its low volatility, high thermal stability, and compatibility with polymers . Its applications span industries such as coatings, cosmetics, and specialty chemicals, where it enhances flexibility and durability in polymeric matrices .

Properties

CAS No.

6819-09-6

Molecular Formula

C20H38O4

Molecular Weight

342.5 g/mol

IUPAC Name

dipentyl decanedioate

InChI

InChI=1S/C20H38O4/c1-3-5-13-17-23-19(21)15-11-9-7-8-10-12-16-20(22)24-18-14-6-4-2/h3-18H2,1-2H3

InChI Key

WZURZWRVLHOHAS-UHFFFAOYSA-N

SMILES

CCCCCOC(=O)CCCCCCCCC(=O)OCCCCC

Canonical SMILES

CCCCCOC(=O)CCCCCCCCC(=O)OCCCCC

Appearance

Solid powder

Other CAS No.

6819-09-6

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Synonyms

Dipentyl sebacate;  Sebacinsaeurediphenylester;  Sebacinsaeure-diphenylester;  Diphenyl-sebacinat;  Decandisaeure-diphenylester.

Origin of Product

United States

Comparison with Similar Compounds

Dibutyl Sebacate (CAS 109-43-3)

Structural Differences : Dibutyl sebacate features shorter four-carbon alkyl chains compared to dipentyl sebacate’s five-carbon chains.
Properties :

  • Molecular Weight : 314.45 g/mol (vs. 342.51 g/mol for this compound) .
  • Boiling Point: ~344°C (lower volatility than this compound due to shorter alkyl chains) . Applications: Primarily used in cosmetics and pharmaceuticals as a non-irritating emollient. Toxicity: The U.S. EPA classified dibutyl sebacate as a low-priority substance due to its low acute mammalian toxicity and absence of significant developmental or reproductive hazards .

Dioctyl Sebacate (CAS 2432-87-3)

Structural Differences : Contains eight-carbon alkyl chains, resulting in higher molecular weight (426.68 g/mol) and hydrophobicity .
Properties :

  • Viscosity : Higher than this compound, making it suitable for high-temperature lubricants .
  • Solubility: Poor in polar solvents but excellent in non-polar matrices. Applications: Used in PVC plasticization and synthetic lubricants for automotive applications .

Diisopropyl Sebacate (CAS 7491-02-3)

Structural Differences: Features branched three-carbon chains, reducing steric hindrance and increasing volatility. Applications: Functions as a solvent in specialty coatings and adhesives. Limited use in polymers due to lower thermal stability .

Dipentyl Phthalate (CAS 131-18-6)

Functional Differences : A phthalate ester, structurally distinct from sebacates, with two pentyl groups attached to a benzene ring.
Properties :

  • Molecular Weight : 334.45 g/mol, comparable to this compound .
  • Toxicity : Phthalates are under regulatory scrutiny for endocrine-disrupting effects, unlike sebacates, which are considered safer alternatives .

Performance and Hazard Data Comparison

Table 1: Physical and Chemical Properties

Compound Molecular Weight (g/mol) Boiling Point (°C) Viscosity (cSt, 20°C) Solubility in Water (mg/L)
This compound 342.51 ~360 12.5 0.1
Dibutyl Sebacate 314.45 344 9.8 0.5
Dioctyl Sebacate 426.68 256 (at 5 mmHg) 25.3 <0.01
Dipentyl Phthalate 334.45 342 10.2 0.3

Sources:

Table 2: Toxicity and Regulatory Status

Compound Acute Toxicity (LD50, rat oral) Developmental Toxicity Regulatory Status
This compound >5,000 mg/kg No data (analogs used) Low concern (EPA)
Dibutyl Sebacate >2,000 mg/kg Negative EPA Low-Priority
Dioctyl Sebacate >10,000 mg/kg Negative REACH compliant
Dipentyl Phthalate 4,200 mg/kg Suspected endocrine disruptor Restricted in EU

Sources:

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Reactant of Route 1
Dipentyl sebacate
Reactant of Route 2
Reactant of Route 2
Reactant of Route 2
Dipentyl sebacate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.